Cas no 2023-48-5 (Triphenylbismuth Difluoride)

Triphenylbismuth Difluoride (C18H15BiF2) is an organobismuth compound characterized by its unique bismuth-fluorine bonding. This reagent is primarily utilized in organic synthesis and catalysis, particularly in fluorination reactions, where it serves as a mild and selective fluorinating agent. Its stability under ambient conditions and controlled reactivity make it advantageous for precise fluorination of sensitive substrates. The compound’s phenyl groups enhance solubility in organic solvents, facilitating homogeneous reaction conditions. Triphenylbismuth Difluoride is also valued for its low toxicity compared to other heavy metal fluorides, offering a safer alternative for laboratory applications. Its well-defined structure and predictable reactivity contribute to its utility in synthetic chemistry.

Triphenylbismuth Difluoride structure

Product Name:Triphenylbismuth Difluoride

CAS No:2023-48-5

MF:C₁₈H₁₅BiF₂

MW:478.288889169693

MDL:MFCD00092699

CID:1391890

PubChem ID:87561512

Update Time:2025-05-28

Triphenylbismuth Difluoride Chemical and Physical Properties

Names and Identifiers

- Triphenylbismuth Difluoride
- bismuth, difluorotriphenyl-
- Difluoro(triphenyl)-lambda~5~-bismuthane
- difluoro(triphenyl)bismuth
- Difluorotriphenylbismuth
- Ph3BiF2
- T72042
- SCHEMBL3142120
- AS-59099
- MFCD00092699
- 2023-48-5
- J-013138
- DIFLUOROTRIPHENYLBISMUTHANE
- DTXSID90404412
- AKOS015840404
- MDL： MFCD00092699
- Inchi： 1S/3C6H5.Bi.2FH/c3*1-2-4-6-5-3-1;;;/h3*1-5H;;2*1H/q;;;+2;;/p-2
- InChI Key： OSGJIYNQSIPLAQ-UHFFFAOYSA-L
- SMILES： [Bi](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)(F)F

Computed Properties

Exact Mass: 478.09500
Monoisotopic Mass: 478.09458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0

Experimental Properties

Melting Point: 159°C(lit.)
PSA: 0.00000
LogP: -1.53160

Triphenylbismuth Difluoride Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Storage Condition：0-10°C

Triphenylbismuth Difluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T219445-500mg	Triphenylbismuth Difluoride	2023-48-5		500mg	$ 170.00	2022-06-03
TRC	T219445-1000mg	Triphenylbismuth Difluoride	2023-48-5		1g	$ 285.00	2022-06-03
TRC	T219445-2000mg	Triphenylbismuth Difluoride	2023-48-5		2g	$ 455.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T2657-5g	Triphenylbismuth Difluoride	2023-48-5	95.0%(T)	5g	￥2990.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T2657-1g	Triphenylbismuth Difluoride	2023-48-5	95.0%(T)	1g	￥1090.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LW622-1g	Triphenylbismuth Difluoride	2023-48-5	97.0%(T)	1g	￥1382.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LW622-200mg	Triphenylbismuth Difluoride	2023-48-5	97.0%(T)	200mg	￥450.0	2022-06-10
Apollo Scientific	PC906593-1g	Triphenylbismuth Difluoride	2023-48-5	95%	1g	£127.00	2025-02-19
Apollo Scientific	PC906593-5g	Triphenylbismuth Difluoride	2023-48-5	95%	5g	£547.00	2025-02-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T867034-1g	Triphenylbismuth Difluoride	2023-48-5	≥97%	1g	776.70	2021-05-17

Triphenylbismuth Difluoride Production Method

Production Method 1

2023-48-5

827-19-0

Reaction Conditions

1.1 Reagents: Sodium fluoride Solvents: Ethanol , Water

Reference

Reactions of triarylbismuth bis(arenesulfonates)

Sharutin, V. V.; et al, Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2001, 71(8), 1236-1237

Triphenylbismuth Difluoride Preparation Products

Triphenylbismuth Difluoride Related Literature

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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An automatic determination of thoria in thoria-urania mixtures

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5. An atlas of endohedral Sc2S cluster fullerenes†

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